N-[3-(trifluoromethyl)phenyl]-1-hydrazinecarboxamide

• IUPAC Name: 1-amino-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C8H8F3N3O/c9-8(10,11)5-2-1-3-6(4-5)13-7(15)14-12/h1-4H,12H2,(H2,13,14,15)
• InChI Key: KALJZHYDUIZASO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NN)C(F)(F)F
• Molecular Formula: C8H8F3N3O
• DSSTOX Substance ID: DTXSID30380625
• Molecular Weight: 219.16 g/mol
• CAS No.: 448233-17-8

Description

N-[3-(trifluoromethyl)phenyl]-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C8H8F3N3O and its molecular weight is 219.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• Intramolecular and Intermolecular Interactions : The compound's crystal structure shows intramolecular C—H⋯O hydrogen bonds and intermolecular N—H⋯O and C—H⋯O hydrogen bonds, contributing to its stabilization and dimer formation in the crystal structure (Attia et al., 2012).

Enzyme Inhibition and Antimicrobial Properties

• Enzyme Inhibition : Derivatives of this compound have been studied for their ability to inhibit acetylcholinesterase and butyrylcholinesterase, with some compounds showing more potency than clinically used drugs (Krátký et al., 2020).
• Antimicrobial Activity : Certain derivatives have shown promising antimicrobial activities against bacterial and fungal strains, with variations in activity depending on the substituents present (Ahsan et al., 2016).

Antitumor Activity

• Cancer Cell Line Inhibition : A structurally similar compound demonstrated distinct inhibitory capacity against proliferation of A549 and BGC-823 cancer cell lines (Ji et al., 2018).

Biochemical and Pharmacodynamic Significance

• Pharmacodynamic Significance : Organoboron-(III) compounds derived from hydrazonecarboxamides have been evaluated for antifungal and antibacterial activities, showing moderate to good toxicity against various strains (Saxena & Singh, 1995).
• Cytotoxic Activity Against Carcinoma Cell Lines : Some synthesized analogues containing N-phenyl aniline have demonstrated significant inhibition against human carcinoma cell lines (El‐serwy et al., 2016).

Chemical Transformations and Binding Studies

• Molecular Transformations : A study discussed the transformation of certain hydrazinecarboxamides and their binding studies with DNA, indicating their potential in anticancer activity and drug discovery (Sennappan et al., 2020).